2-Amino-5-isopropylthiophene-3-carbonitrile
Overview
Description
2-Amino-5-isopropylthiophene-3-carbonitrile (AITC) is a promising compound that has been studied for its potential applications in scientific research. AITC is a thiophene-based compound, which is a type of heterocyclic aromatic compound. AITC has a variety of uses in the lab, including being used as a reagent in organic synthesis, a catalyst in chemical reactions, and a potential therapeutic agent.
Scientific Research Applications
Organic Semiconductors
Thiophene derivatives like 2-Amino-5-isopropylthiophene-3-carbonitrile play a crucial role in the development of organic semiconductors . Their unique electronic properties make them suitable for use in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). The electron-rich nature of the thiophene ring contributes to the charge transport in semiconductor devices .
Corrosion Inhibitors
In industrial chemistry, thiophene compounds are known to act as effective corrosion inhibitors . The specific structure of 2-Amino-5-isopropylthiophene-3-carbonitrile could potentially be tailored to bind to metal surfaces, protecting them from corrosion in harsh environments .
Anticancer Agents
Thiophene derivatives exhibit a range of pharmacological properties, including anticancer activity. The presence of the amino and nitrile groups in 2-Amino-5-isopropylthiophene-3-carbonitrile may interact with biological targets, potentially leading to the development of new anticancer drugs .
Anti-inflammatory and Analgesic
The structural framework of thiophene derivatives is associated with anti-inflammatory and analgesic properties. This compound could be synthesized into drugs that reduce inflammation and pain, contributing to treatments for conditions like arthritis .
Antimicrobial Activity
Thiophene compounds have been studied for their antimicrobial properties. 2-Amino-5-isopropylthiophene-3-carbonitrile could be used to create new antibiotics or antifungal agents, addressing the growing concern of antibiotic resistance .
Antihypertensive Applications
The modification of thiophene derivatives has led to the development of antihypertensive medications. The unique substituents in 2-Amino-5-isopropylthiophene-3-carbonitrile might offer new pathways for controlling high blood pressure .
Diabetes Mellitus Treatment
Thiophene derivatives are known to have applications in treating diabetes mellitus . Research into 2-Amino-5-isopropylthiophene-3-carbonitrile could lead to novel treatments that help manage blood sugar levels more effectively .
Cholesterol Inhibitors
Lastly, the structural diversity of thiophene derivatives allows for their use as cholesterol inhibitors . By inhibiting key enzymes in cholesterol synthesis, compounds like 2-Amino-5-isopropylthiophene-3-carbonitrile could be integral in the creation of new cholesterol-lowering drugs .
properties
IUPAC Name |
2-amino-5-propan-2-ylthiophene-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2S/c1-5(2)7-3-6(4-9)8(10)11-7/h3,5H,10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TXDCULBQLGOIOX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=C(S1)N)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
612504-41-3 |
Source
|
| Record name | 2-amino-5-(propan-2-yl)thiophene-3-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
